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Compound of Interest

Compound Name: Drofenine hydrochloride

Cat. No.: B1670949 Get Quote

Essential Safety and Handling Guide for Drofenine
Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Drofenine hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant laboratory practices.

Physicochemical and Hazard Information
Drofenine hydrochloride is a competitive cholinesterase inhibitor.[1][2] Understanding its

properties and associated hazards is critical for safe handling.

Identifier Value

CAS Number 548-66-3[3][4][5]

Molecular Formula C₂₀H₃₂ClNO₂[4]

Molecular Weight 353.93 g/mol [4][5]
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Hazard Classification Statement

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[3][4]

Acute Toxicity (Inhalation) Category 4: Harmful if inhaled.[3]

Eye Irritation Category 2A: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Repeated

Exposure)

Category 1: Causes damage to organs through

prolonged or repeated exposure.[4]

Aquatic Hazard (Long-term)
Category 1 & 2: Very toxic to aquatic life with

long lasting effects.[3][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[3][6]

Skin Protection

Wear chemical-impermeable gloves and

impervious, flame-retardant protective clothing.

[3][4][7] Gloves must be inspected prior to use.

[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[3]

NIOSH-approved N100 or CEN-approved FFP3

particulate respirators are recommended as a

backup to engineering controls.[6]

Operational and Handling Protocols
Adherence to proper handling and storage procedures is crucial for maintaining the integrity of

the compound and the safety of laboratory personnel.
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Handling
Conduct all handling procedures in a well-ventilated area, preferably within a laboratory fume

hood.[3][6]

Avoid the formation of dust and aerosols.[3][4][6]

Avoid contact with skin and eyes.[3][4][6]

Use non-sparking tools to prevent ignition.[3]

Do not eat, drink, or smoke in areas where Drofenine hydrochloride is handled.[3][4]

Wash hands thoroughly after handling.[3][4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6][7]

Keep away from incompatible materials such as strong oxidizing agents.[7]

For long-term storage, keep at 4°C.[7][8] For stock solutions, store at -20°C for up to one

month or -80°C for up to six months.[1]

Emergency and Disposal Procedures
Immediate and appropriate response to emergencies and proper disposal are critical to

mitigate risks.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, give artificial respiration and seek

immediate medical attention.[3][4][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water.[3][4][7]

Eye Contact

Rinse cautiously with pure water for at least 15

minutes, holding the eyelids open.[3][4] Remove

contact lenses if present and easy to do so.[4]

Seek prompt medical attention.[4]

Ingestion

Rinse the mouth with water.[3][4] Do NOT

induce vomiting.[3][4] Never give anything by

mouth to an unconscious person.[3][7] Call a

physician or Poison Control Center immediately.

[3]

Spill Response
In the event of a spill, follow a structured response to ensure safety and containment.

Immediate Actions Containment & Cleanup Disposal

Evacuate Personnel Ensure Adequate VentilationSecure Area Remove Ignition Sources Don Appropriate PPEPrepare for Cleanup Contain SpillPrevent Spread Collect SpillageUse Spark-Proof Tools Decontaminate Area Package WasteFinalize Dispose per Regulations

Click to download full resolution via product page

Drofenine Hydrochloride Spill Response Workflow

Spill Cleanup Protocol:
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Personal Precautions: Ensure adequate ventilation and wear full personal protective

equipment, including respiratory protection.[3][4] Avoid breathing dust, vapors, or mists.[3][4]

Environmental Precautions: Prevent the spill from entering drains or water courses.[3][4]

Containment and Cleaning: Cover powder spills with a plastic sheet to minimize spreading.

[7] Mechanically collect the spilled material using non-sparking tools and place it into a

suitable, closed container for disposal.[3][7] Decontaminate the spill area and any equipment

used.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[4][6]

Specific Hazards: Thermal decomposition may lead to the release of toxic and corrosive

gases.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][4][6][7]

Disposal Plan
Disposal of Drofenine hydrochloride and its containers must be conducted in accordance

with all applicable federal, state, and local regulations.[3][4][7]

The material should be disposed of at an approved treatment and disposal facility.[3]

Do not allow the chemical to enter drains or the environment.[3] Contaminated packaging

should not be reused.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-drofenine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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